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Compound of Interest

Compound Name: Mitochondrial Fusion Promoter M1

Cat. No.: B8072979

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Mitochondrial Fusion Promoter M1 (CAS 219315-22-7). Adherence to these procedures is
critical to ensure personnel safety and environmental protection. This guide is intended to
supplement, not replace, institutional and local regulatory guidelines.

Hazard Identification and Safety Precautions

Mitochondrial Fusion Promoter M1 is a chemical compound that requires careful handling.
Understanding its hazards is the first step in safe disposal.

Summary of GHS Hazard Classifications:
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Hazard Class

Category Hazard Statement

H302: Harmful if swallowed.[1]

Acute Toxicity, Oral 4
[2]
Skin Corrosion/Irritation 2 H315: Causes skin irritation.[1]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[1]
Specific Target Organ Toxicity, ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation.[1]
Tract Irritation)
Hazardous to the Aquatic 1 H400: Very toxic to aquatic life.
Environment, Acute Hazard [2]
Hazardous to the Aquatic _ o
] H410: Very toxic to aquatic life
Environment, Long-Term 1

Hazard

with long lasting effects.[2]

Personal Protective Equipment (PPE):

Before handling Mitochondrial Fusion Promoter M1 for any purpose, including disposal, the

following PPE must be worn:

PPE Type

Specification

Gloves

Chemical-resistant gloves (e.qg., nitrile rubber)

Eye Protection

Safety glasses with side-shields or goggles

Body Protection

Laboratory coat

Respiratory Protection

Use only in a well-ventilated area. If dust or
aerosols may be generated, a NIOSH-approved

respirator is recommended.

Step-by-Step Disposal Protocol
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This protocol outlines the essential steps for the safe disposal of Mitochondrial Fusion
Promoter M1.

Experimental Protocol: Disposal of Unused Mitochondrial Fusion Promoter M1
e Preparation:
o Ensure all required PPE is correctly worn.

o Perform the disposal procedure in a designated and well-ventilated area, preferably within
a chemical fume hood.

o Have a spill kit readily available.
» Containerization:
o For unused solid material, ensure it is in its original, tightly sealed container.

o For solutions, use a clearly labeled, sealed, and chemically compatible waste container.
Label the container "Hazardous Waste: Mitochondrial Fusion Promoter M1".

o Waste Segregation:

o Do not mix Mitochondrial Fusion Promoter M1 waste with other chemical waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS)
office.

e Storage:

o Store the sealed waste container in a designated hazardous waste accumulation area.
This area should be secure, well-ventilated, and away from incompatible materials.

e Documentation:
o Complete all necessary hazardous waste disposal forms as required by your institution.

« Arrangement for Pickup:
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o Contact your institution's EHS office to arrange for the pickup and disposal of the
hazardous waste by a licensed contractor. The precautionary statement P501 advises to
"Dispose of contents/ container to an approved waste disposal plant”.[2]

Emergency Procedures

In the event of accidental exposure or release, follow these procedures immediately.

Incident Procedure

Immediately wash the affected area with plenty
) of soap and water.[1] Remove contaminated
Skin Contact ) . D
clothing. Seek medical attention if irritation

persists.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ] ] )

do. Continue rinsing.[1] Seek immediate medical

attention.

Move the person to fresh air and keep them in a
) position comfortable for breathing.[1] Seek
Inhalation . o .
medical attention if respiratory symptoms

develop.

If swallowed, call a poison center or
Ingestion doctor/physician if you feel unwell.[2] Rinse

mouth.[2] Do not induce vomiting.

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,
Spill sand, vermiculite) and place in a sealed

container for disposal. For large spills, contact

your institution's EHS office.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical workflow for the proper disposal of Mitochondrial
Fusion Promoter M1.
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Disposal Workflow for Mitochondrial Fusion Promoter M1

Start: Unused M1 or M1 Waste

:

Wear Appropriate PPE

:

Work in Ventilated Area (Fume Hood)

Securely Seal in Labeled Waste Container

Store in Designated Hazardous Waste Area

Complete Institutional Waste Disposal Forms

Arrange for Pickup by Certified Waste Disposal Service

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Mitochondrial Fusion Promoter M1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Mitochondrial Fusion Promoter M1:
A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8072979#mitochondrial-fusion-promoter-m1-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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